Cas no 2229504-70-3 (1-1-(3-bromo-4-hydroxyphenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(3-bromo-4-hydroxyphenyl)cyclopropylethan-1-one
• CAS No: 2229504-70-3
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 6086044
• PubChem ID: 165656123
• Update Time: 2025-05-20

1-1-(3-bromo-4-hydroxyphenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-4-hydroxyphenyl)cyclopropylethan-1-one
• 1-[1-(3-bromo-4-hydroxyphenyl)cyclopropyl]ethan-1-one
• 2229504-70-3
• EN300-1906675

• Inchi： 1S/C11H11BrO2/c1-7(13)11(4-5-11)8-2-3-10(14)9(12)6-8/h2-3,6,14H,4-5H2,1H3
• InChI Key： YHWBHBKWYMNMKQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(C(C)=O)CC1)O

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-1-(3-bromo-4-hydroxyphenyl)cyclopropylethan-1-one

Compound CAS No. 2229504-70-3: 1-(3-Bromo-4-Hydroxyphenyl)-Cyclopropylethanone

The compound with CAS No. 2229504-70-3, commonly referred to as 1-(3-Bromo-4-Hydroxyphenyl)-Cyclopropylethanone, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with a ketone group and substituted with a 3-bromo-4-hydroxyphenyl moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

Recent studies have highlighted the antimicrobial properties of this compound, particularly against gram-positive bacteria. Researchers have found that the cyclopropane ring plays a critical role in enhancing the molecule's ability to disrupt bacterial cell membranes. This finding has opened new avenues for exploring its potential as a lead compound in antibiotic development, especially in light of the growing threat of antibiotic resistance.

In addition to its antimicrobial activity, 1-(3-Bromo-4-Hydroxyphenyl)-Cyclopropylethanone has shown promise in anticancer research. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines, particularly those resistant to conventional chemotherapy. The hydroxyl group on the aromatic ring is believed to contribute to this activity by facilitating the formation of reactive oxygen species, which are known to target cancer cells selectively.

The synthesis of this compound has also been optimized in recent years, with researchers developing more efficient and scalable methods. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure samples. This improvement is crucial for pharmacological studies, where stereochemistry plays a significant role in determining biological activity.

From a structural perspective, the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity in certain chemical transformations. This property has been exploited in various organic reactions, such as cyclopropanation and ring-opening reactions, making it a valuable tool in synthetic chemistry. Furthermore, the presence of both bromine and hydroxyl groups provides opportunities for further functionalization, enabling the creation of derivative compounds with diverse biological profiles.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of 1-(3-Bromo-4-Hydroxyphenyl)-Cyclopropylethanone. Molecular docking studies have revealed that the compound can bind effectively to key protein targets associated with inflammation and oxidative stress. These findings suggest its potential as an anti-inflammatory agent, particularly in chronic diseases such as arthritis and neurodegenerative disorders.

In terms of applications beyond medicine, this compound has shown potential in materials science due to its unique electronic properties. The combination of aromaticity and strained cyclopropane rings can be harnessed to develop novel materials with enhanced electrical conductivity or photoreactivity. Researchers are currently exploring its use in organic electronics and optoelectronic devices.

The discovery and characterization of 1-(3-Bromo-4-Hydroxyphenyl)-Cyclopropylethanone represent a significant milestone in organic chemistry. Its diverse biological activities and versatile chemical structure make it a valuable compound for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a pivotal role in advancing both therapeutic interventions and material innovation.